Sodium dodecyl sulfate-d25

Description

Sodium dodecyl sulfate-d25 (SDS-d25) is an isotopically labeled detergent derived from sodium dodecyl sulfate (SDS), also known as sodium lauryl sulfate (SLS) . SDS-d25 is a white, water-soluble powder that forms a viscous solution when dissolved in water and functions as an anionic surfactant . It is utilized in detergents, cosmetics, and laboratory experiments . As an anionic surfactant, SDS-d25 carries a negative charge, enabling interactions with proteins and lipids, leading to the formation of micellar structures that solubilize and stabilize these molecules, aiding in their study .

In scientific research, sodium dodecyl sulfate-d25 is used to investigate protein-lipid interactions, explore membrane biophysics, and study enzyme kinetics . It helps in understanding the biochemistry, structure, and function of membrane proteins, as well as other biological macromolecules like DNA and RNA . SDS, from which SDS-d25 is derived, is a common component of many domestic cleaning, personal hygiene, cosmetic, pharmaceutical, food products, and industrial and commercial cleaning formulations .

A similar compound to SDS is Sodium Dodecylbenzenesulfonate, an anionic surfactant widely used in detergents and cleaning products . SDS-d25 is also used in biological Nuclear Magnetic Resonance (NMR) applications and can solubilize and denature proteins . It is worth noting that SDS-d25 is classified as hazardous, with potential risks including acute toxicity through oral, dermal, and inhalation routes, as well as causing skin irritation and serious eye damage .

• CAS No.: 110863-24-6
• Product Name: Sodium dodecyl sulfate-d25
• Molecular Formula: C12H25NaO4S
• Molecular Weight: 313.53 g/mol
• IUPAC Name: sodium;1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-pentacosadeuteriododecyl sulfate
• Standard InChI: InChI=1S/C12H26O4S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-16-17(13,14)15;/h2-12H2,1H3,(H,13,14,15);/q;+1/p-1/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2
• Standard InChIKey: DBMJMQXJHONAFJ-YCGROXIYSA-M
• SMILES: CCCCCCCCCCCCOS(=O)(=O)[O-].[Na+]
• Canonical SMILES: CCCCCCCCCCCCOS(=O)(=O)[O-].[Na+]
• PubChem Compound: 23700838
• Last Modified: Sep 13 2023